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Basic Chemical Information of
Benzo[pqr]picene

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzo[pqr]picene

CAS No.: 189-96-8

Cat. No.: S1513510

Property Details

CAS Registry Number 189-96-8 [1] [2]

IUPAC Name Benzo[pgr]picene [1]

Other Names Naphtho[2,1-a]pyrene; Naphtho[1,2-a]pyrene [1] [2]
Molecular Formula Ca4H14 [3] [1] [2]

Molecular Weight 302.37 g/mol [2]

Density 1.313 g/cm?3 (Calculated) [2]

Boiling Point 552.3°C at 760 mmHg [1]

Flash Point 282°C [1]

Suggested Paths for Further Research

To obtain the crystal structure and analytical protocols you require, the following approaches are

recommended:

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1513510?utm_src=pdf-body
https://www.smolecule.com/products/s1513510?utm_src=pdf-interest
https://www.alfa-chemistry.com/benzo-pqr-picene-cas-189-96-8-item-91368.htm
https://www.chemblink.com/moreProducts/more189-96-8.htm
https://www.alfa-chemistry.com/benzo-pqr-picene-cas-189-96-8-item-91368.htm
https://www.alfa-chemistry.com/benzo-pqr-picene-cas-189-96-8-item-91368.htm
https://www.chemblink.com/moreProducts/more189-96-8.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzo_pqr_picene
https://www.alfa-chemistry.com/benzo-pqr-picene-cas-189-96-8-item-91368.htm
https://www.chemblink.com/moreProducts/more189-96-8.htm
https://www.chemblink.com/moreProducts/more189-96-8.htm
https://www.chemblink.com/moreProducts/more189-96-8.htm
https://www.alfa-chemistry.com/benzo-pqr-picene-cas-189-96-8-item-91368.htm
https://www.alfa-chemistry.com/benzo-pqr-picene-cas-189-96-8-item-91368.htm
https://www.smolecule.com/products/s1513510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e Consult Specialized Scientific Databases: Search for primary literature in crystallographic
databases like the Cambridge Structural Database (CSD) or Crystallography Open Database
(COD) using the compound's CAS number (189-96-8) or its chemical name. These databases are the
primary repositories for published crystal structures.

¢ Review Literature on Analogous Compounds: The search results indicate that Benzo[pgr]picene
is a Polycyclic Aromatic Hydrocarbon (PAH) [4] [5]. Research into the crystallography of similar, more
widely studied PAHSs (like picene itself [CAS 213-46-7] [6] or benzo[a]pyrene [4] [5]) may provide
useful methodological references for your experimental protocols.

¢ Perform an Original Crystal Structure Determination: If no existing data is found in the literature, it
may be necessary to determine the crystal structure yourself. The general workflow for this process is
outlined below.

Workflow for Single-Crystal X-ray Diffraction Analysis

The following chart illustrates the key steps involved in determining a novel crystal structure, which would

be applicable for Benzo[pqr]picene.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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